(2R,6R)-N-[Cyano-(4-phenylmethoxyphenyl)methyl]-4,6-dimethylmorpholine-2-carboxamide

• IUPAC Name: (2R,6R)-N-[cyano-(4-phenylmethoxyphenyl)methyl]-4,6-dimethylmorpholine-2-carboxamide
• InChI: InChI=1S/C22H25N3O3/c1-16-13-25(2)14-21(28-16)22(26)24-20(12-23)18-8-10-19(11-9-18)27-15-17-6-4-3-5-7-17/h3-11,16,20-21H,13-15H2,1-2H3,(H,24,26)/t16-,20?,21-/m1/s1
• InChI Key: TUQGWNATEBBSJA-PMYDAVCKSA-N
• Canonical SMILES: CC1CN(CC(O1)C(=O)NC(C#N)C2=CC=C(C=C2)OCC3=CC=CC=C3)C
• Isomeric SMILES: C[C@@H]1CN(C[C@@H](O1)C(=O)NC(C#N)C2=CC=C(C=C2)OCC3=CC=CC=C3)C
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Mechanism of Action

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Safety and Hazards

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Future Directions

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